Cas no 2229525-12-4 (5-1-(propan-2-yl)-1H-pyrazol-5-yl-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-1-(propan-2-yl)-1H-pyrazol-5-yl-1,2-oxazole-3-carboxylic acid
• CAS No: 2229525-12-4
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 6304445
• PubChem ID: 165764749
• Update Time: 2025-05-19

5-1-(propan-2-yl)-1H-pyrazol-5-yl-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-1-(propan-2-yl)-1H-pyrazol-5-yl-1,2-oxazole-3-carboxylic acid
• 2229525-12-4
• 5-[1-(propan-2-yl)-1H-pyrazol-5-yl]-1,2-oxazole-3-carboxylic acid
• EN300-1795065

• Inchi： 1S/C10H11N3O3/c1-6(2)13-8(3-4-11-13)9-5-7(10(14)15)12-16-9/h3-6H,1-2H3,(H,14,15)
• InChI Key： VDYRSFKTHPFJET-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1=CC=NN1C(C)C

Computed Properties

• Exact Mass: 221.08004122g/mol
• Monoisotopic Mass: 221.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.2Ų

Additional information on 5-1-(propan-2-yl)-1H-pyrazol-5-yl-1,2-oxazole-3-carboxylic acid

Comprehensive Overview of 5-1-(propan-2-yl)-1H-pyrazol-5-yl-1,2-oxazole-3-carboxylic acid (CAS No. 2229525-12-4)

The compound 5-1-(propan-2-yl)-1H-pyrazol-5-yl-1,2-oxazole-3-carboxylic acid (CAS No. 2229525-12-4) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, combining a pyrazole and oxazole ring system, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel pharmaceutical intermediates and biologically active compounds. The presence of a carboxylic acid functional group further enhances its reactivity, enabling diverse synthetic modifications.

In recent years, the demand for heterocyclic compounds like 5-1-(propan-2-yl)-1H-pyrazol-5-yl-1,2-oxazole-3-carboxylic acid has surged due to their versatility in drug discovery. This compound aligns with the growing trend of developing small-molecule therapeutics targeting specific enzymes or receptors. Its CAS No. 2229525-12-4 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Additionally, its potential role in crop protection formulations has sparked interest among agrochemical researchers.

The synthesis of 5-1-(propan-2-yl)-1H-pyrazol-5-yl-1,2-oxazole-3-carboxylic acid involves multi-step organic reactions, often starting from readily available precursors like propan-2-yl hydrazine and oxazole derivatives. Optimizing its yield and purity is critical for industrial-scale production, a topic frequently discussed in process chemistry forums. The compound's stability under various pH conditions and its solubility profile are also key considerations for formulation scientists.

From an environmental perspective, the biodegradability and ecotoxicological profile of CAS No. 2229525-12-4 are under investigation to ensure compliance with green chemistry principles. This aligns with the broader industry shift toward sustainable chemical manufacturing. Regulatory bodies are increasingly scrutinizing such compounds for their environmental impact, making these studies essential for future commercialization.

In summary, 5-1-(propan-2-yl)-1H-pyrazol-5-yl-1,2-oxazole-3-carboxylic acid represents a compelling area of research at the intersection of medicinal chemistry, agrochemicals, and material science. Its CAS No. 2229525-12-4 serves as a unique identifier for researchers exploring its full potential. As the scientific community continues to uncover its applications, this compound is poised to play a pivotal role in advancing innovative therapeutics and sustainable agrochemical solutions.